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Compound of Interest

Compound Name: Potassium benzilate

Cat. No.: B13768654 Get Quote

Potassium Benzilate: A Comprehensive
Technical Guide
CAS Number: 5928-68-7 Molecular Formula: C₁₄H₁₁KO₃

This technical guide provides an in-depth overview of potassium benzilate, a key organic salt.

Tailored for researchers, scientists, and professionals in drug development, this document

details its chemical and physical properties, outlines a comprehensive experimental protocol for

its synthesis, and explores its applications as a crucial chemical intermediate.

Core Chemical and Physical Data
Potassium benzilate, the potassium salt of benzilic acid, is a stable crystalline solid. The

following table summarizes its key quantitative properties, providing a valuable resource for

laboratory and developmental applications.
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Property Value Source(s)

Molecular Weight 266.33 g/mol [1][2][3][4]

Boiling Point 409°C at 760 mmHg [2][3][4][5]

Flash Point 215.3°C [2][3][4][5]

Density 1.67 g/cm³ [2][5]

Vapor Pressure 2.01E-07 mmHg at 25°C [2][4][5]

LogP 0.67240 [5]

Crystal System Monoclinic [1][6]

Space Group P 1 21/c 1 [1]

Unit Cell Dimensions
a = 14.1283 Å, b = 9.0230 Å, c

= 10.3639 Å
[1]

α = 90.00°, β = 111.4740°, γ =

90.00°
[1]

Synthesis of Potassium Benzilate via Benzilic Acid
Rearrangement
The primary method for synthesizing potassium benzilate is through the benzilic acid

rearrangement of benzil in the presence of a strong base, typically potassium hydroxide.[7]

This classic organic reaction, first reported by Justus von Liebig in 1838, involves the 1,2-

rearrangement of a 1,2-diketone to form an α-hydroxy carboxylic acid salt.[7]

Experimental Protocol
This protocol provides a detailed methodology for the synthesis of potassium benzilate from

benzil.

Materials:

Benzil (1,2-diphenylethane-1,2-dione)
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Potassium Hydroxide (KOH)

Ethanol (95%)

Water (distilled)

Sulfuric Acid (H₂SO₄), 2M solution (for conversion to benzilic acid for verification)

Ice bath

Reflux apparatus

Buchner funnel and filter paper

Beakers and Erlenmeyer flasks

Procedure:

In a round-bottom flask, prepare a solution of potassium hydroxide in a mixture of water and

ethanol. For example, dissolve a specific molar equivalent of KOH in a minimal amount of

water and then add ethanol.[8]

Add benzil to the potassium hydroxide solution. The typical molar ratio is 1 to 2 equivalents

of the base to the diketone.[9]

The mixture will initially be a yellowish solution.[10] Heat the reaction mixture to reflux. As the

reaction proceeds, the solution's color may change to a deep bluish-black or violet/blue,

eventually becoming dark orange after approximately 20 minutes of heating.[8][10]

After the reflux period (e.g., 20-30 minutes), cool the reaction mixture to room temperature.

To induce crystallization of the potassium benzilate, cool the flask in an ice bath. Scratching

the inside of the flask with a glass rod may be necessary to initiate precipitation.[10]

Collect the resulting yellowish crystals of potassium benzilate by vacuum filtration using a

Buchner funnel.[10]

Wash the crystals with a small amount of cold ethanol to remove any unreacted benzil.[10]
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The product can be further purified by recrystallization from water.[8]

To verify the product, a small sample can be converted to benzilic acid. Dissolve the

potassium benzilate in water and acidify with a 2M solution of sulfuric acid. Benzilic acid

will precipitate as a white solid.[10] The melting point of the dried benzilic acid can be

measured (literature value: 150-152 °C) to confirm the identity of the product.[10]

Expected Yield: Yields for this reaction typically range from 32% to 64%.[10]

Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of potassium benzilate.

Benzil + KOH
in Ethanol/Water RefluxHeat Cooling & Crystallization Vacuum Filtration Potassium Benzilate

(Crude)
Recrystallization

(from Water) Pure Potassium Benzilate

Click to download full resolution via product page

Synthesis of Potassium Benzilate Workflow

Applications in Drug Development
Potassium benzilate serves as a crucial precursor in the synthesis of various

pharmaceuticals, particularly those containing a benzilic acid moiety. Benzilic acid and its

esters are known to be antagonists of muscarinic acetylcholine receptors.[11] Consequently,

potassium benzilate is a key starting material for the production of several glycollate

pharmaceuticals. These include:

Clidinium: An anticholinergic agent used to treat gastrointestinal disorders.

Dilantin (Phenytoin): While the synthesis mentioned in one source was a lab exercise

starting from benzil, it highlights the relevance of this chemical family in anticonvulsant drug

synthesis.[11]

Flutropium: A bronchodilator.

Mepenzolate: An antimuscarinic agent.
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The reactivity of the carboxylate and hydroxyl groups in the benzilate structure allows for

further chemical modifications, making it a versatile building block in the development of new

chemical entities.

Conclusion
Potassium benzilate is a well-characterized organic salt with significant applications in

synthetic organic chemistry. Its straightforward synthesis via the benzilic acid rearrangement,

coupled with its utility as a precursor to pharmaceutically active compounds, makes it a

compound of considerable interest to the research and drug development communities. This

guide provides the essential data and methodologies to facilitate its synthesis and application

in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["Potassium benzilate" CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13768654#potassium-benzilate-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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